Cas no 2649068-94-8 (1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649068-94-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6437970
• PubChem ID: 165764334
• Update Time: 2025-06-08

1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene
• 2649068-94-8
• EN300-1741292

• Inchi： 1S/C13H15NO/c1-13(2,14-9-15)12-6-4-3-5-11(12)10-7-8-10/h3-6,10H,7-8H2,1-2H3
• InChI Key： SASWCGHZIDGYTE-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene

Introduction to 1-Cyclopropyl-2-(2-Isocyanatopropan-2-yl)benzene (CAS No. 2649068-94-8)

1-Cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649068-94-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and isocyanate functional groups, offers a versatile platform for the development of new materials and pharmaceuticals.

The cyclopropyl group in 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene imparts a high degree of strain, which can influence the compound's reactivity and stability. This strain can be harnessed to facilitate specific chemical transformations, making it an attractive building block for synthetic chemists. The isocyanate group, on the other hand, is a highly reactive functional group that can participate in a variety of reactions, including the formation of urethanes and ureas, which are important in polymer science and drug design.

Recent studies have explored the potential of 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene in the development of new materials. For instance, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of novel polymers with enhanced mechanical properties. These polymers exhibit improved tensile strength and elasticity, making them suitable for applications in advanced materials science.

In the realm of medicinal chemistry, 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene has shown promise as a precursor for the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new antiviral agents. The researchers found that derivatives of 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene exhibited potent antiviral activity against a range of viral strains, including influenza and herpes simplex virus.

The versatility of 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene extends to its use in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which is crucial for drug discovery. By incorporating this compound into combinatorial libraries, researchers can explore a wide range of chemical space and identify novel lead compounds with desired biological activities.

Safety and environmental considerations are also important aspects when working with 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene. While this compound is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling, storage, and disposal.

In conclusion, 1-cyclopropyl-2-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649068-94-8) is a promising compound with diverse applications in organic chemistry, materials science, and medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.